Cas no 1798619-87-0 (1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea)

• Product Name: 1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea
• CAS No: 1798619-87-0
• MF: C₁₆H₁₈ClN₅O₂
• MW: 347.799421787262
• CID: 5375257
• Update Time: 2025-10-29

1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-N′-[[2-(4-morpholinyl)-4-pyrimidinyl]methyl]urea
• 1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea

• Inchi： 1S/C16H18ClN5O2/c17-13-3-1-2-4-14(13)21-16(23)19-11-12-5-6-18-15(20-12)22-7-9-24-10-8-22/h1-6H,7-11H2,(H2,19,21,23)
• InChI Key： HMBUOQOQZONJGS-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NCC1C=CN=C(N2CCOCC2)N=1)=O

Experimental Properties

• Density: 1.370±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.21±0.46(Predicted)

Additional information on 1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea

Comprehensive Overview of 1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea (CAS No. 1798619-87-0)

1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea (CAS No. 1798619-87-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of urea derivatives, which are widely studied for their biological activities. The presence of a chlorophenyl group and a morpholinylpyrimidine moiety in its structure makes it particularly interesting for drug discovery and development.

The molecular formula of 1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea is C₁₆H₁₈ClN₅O₂, with a molecular weight of approximately 347.8 g/mol. Its structure combines a urea linkage with a pyrimidine ring substituted with a morpholine group, which is a common pharmacophore in many bioactive molecules. This structural complexity allows for diverse interactions with biological targets, making it a valuable scaffold in medicinal chemistry.

One of the key reasons for the growing interest in 1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea is its potential role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often targeted in cancer therapy. The pyrimidine-morpholine moiety in this compound is structurally similar to known kinase inhibitors, suggesting possible applications in oncology research. Researchers are particularly interested in exploring its selectivity and potency against specific kinase targets.

In addition to its potential pharmaceutical applications, 1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea has shown promise in other areas of chemical research. Its unique structure makes it a candidate for studying molecular recognition and supramolecular chemistry. The compound's ability to form hydrogen bonds through its urea group and participate in π-π interactions via its aromatic rings makes it interesting for designing new materials with specific properties.

The synthesis of 1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea typically involves multi-step organic reactions. A common approach starts with the preparation of the 2-(morpholin-4-yl)pyrimidin-4-yl intermediate, followed by its reaction with appropriate isocyanate derivatives. The purity and yield of the final product are crucial factors that determine its suitability for research applications, and advanced analytical techniques like HPLC and NMR spectroscopy are employed for quality control.

From a commercial perspective, 1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea is primarily available as a research chemical. It is supplied by specialized chemical manufacturers and distributors catering to pharmaceutical and biotechnology companies. The global market for such specialized compounds has been growing steadily, driven by increased investment in drug discovery and the demand for novel chemical entities in high-throughput screening programs.

Recent trends in chemical research have highlighted the importance of compounds like 1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea in the development of targeted therapies. With the pharmaceutical industry's shift toward personalized medicine, there is growing interest in molecules that can selectively modulate specific biological pathways. This compound's structural features make it a potential candidate for such applications, particularly in areas like signal transduction inhibition and enzyme modulation.

Safety considerations for handling 1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its status as a research chemical, proper personal protective equipment including gloves and eye protection is recommended when working with this substance. Storage typically requires cool, dry conditions away from incompatible materials to maintain stability.

The future research directions for 1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea are likely to focus on expanding its applications in medicinal chemistry. Potential areas of investigation include structure-activity relationship studies to optimize its biological activity, exploration of its physicochemical properties, and development of more efficient synthetic routes. As computational chemistry and AI-assisted drug design continue to advance, this compound may serve as an important scaffold for virtual screening and molecular modeling studies.

For researchers interested in urea derivatives or pyrimidine-containing compounds, 1-(2-chlorophenyl)-3-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea represents an intriguing subject of study. Its combination of aromatic systems, heterocycles, and hydrogen-bonding capabilities offers multiple angles for chemical exploration. The compound's potential applications span from pharmaceutical development to materials science, making it a versatile tool for scientific investigation across multiple disciplines.